Cas no 1806924-85-5 (6-Amino-7-fluorobenzothiazole)

• Product Name: 6-Amino-7-fluorobenzothiazole
• CAS No: 1806924-85-5
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• CID: 4820742
• Update Time: 2025-10-05

6-Amino-7-fluorobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-7-fluorobenzothiazole
• 7-Fluorobenzo[d]thiazol-6-amine

• Inchi： 1S/C7H5FN2S/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2
• InChI Key： NPCFGPCZJHQMNN-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(=C(C1=2)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on 6-Amino-7-fluorobenzothiazole

6-Amino-7-Fluorobenzothiazole: A Comprehensive Overview

The compound 6-Amino-7-Fluorobenzothiazole (CAS No. 1806924-85-5) is a heterocyclic aromatic compound with significant applications in various fields of chemistry, including materials science, pharmaceuticals, and analytical chemistry. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging applications. The structure of 6-Amino-7-Fluorobenzothiazole consists of a benzene ring fused with a thiazole ring, where the amino group (-NH2) is located at position 6 and the fluorine atom is at position 7. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it highly valuable in research and industrial applications.

Recent studies have highlighted the importance of 6-Amino-7-Fluorobenzothiazole in the development of advanced materials. For instance, researchers have explored its potential as a building block for constructing two-dimensional materials, such as graphene analogs. The compound's ability to form stable coordination bonds with metal atoms has been exploited in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the field of pharmaceuticals, 6-Amino-7-Fluorobenzothiazole has gained attention due to its potential as a lead compound for drug discovery. The amino group at position 6 provides a site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent research has focused on its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The fluorine atom at position 7 enhances the molecule's lipophilicity, improving its ability to cross biological membranes and interact with target proteins.

The synthesis of 6-Amino-7-Fluorobenzothiazole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of an amino-substituted benzene derivative with a thioamide or thioester in the presence of an acid catalyst. The introduction of the fluorine atom at position 7 is achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. Recent advancements in catalytic systems have enabled more efficient and selective synthesis routes, reducing production costs and improving yield.

The physical and chemical properties of 6-Amino-7-Fluorobenzothiazole make it suitable for various analytical applications. For example, its strong UV absorption characteristics have been utilized in the development of sensors for detecting heavy metal ions in aqueous environments. The compound's ability to form charge-transfer complexes with metal ions provides a sensitive platform for detecting contaminants such as lead (Pb²⁺) and mercury (Hg²⁺). These sensors exhibit high selectivity and sensitivity, making them valuable tools in environmental monitoring.

Furthermore, 6-Amino-7-Fluorobenzothiazole has been explored as a fluorescent probe for bioimaging applications. Its fluorescence properties can be tuned by modifying the substituents on the benzothiazole ring, enabling real-time monitoring of cellular processes such as intracellular pH changes and enzyme activity. Recent studies have demonstrated its potential as a non-invasive tool for early diagnosis of diseases like cancer.

In conclusion, 6-Amino-7-Fluorobenzothiazole (CAS No. 1806924-85-5) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an invaluable building block for designing advanced materials, developing new drugs, and creating innovative analytical tools. As research continues to uncover new applications for this compound, its role in shaping future technologies will undoubtedly grow.